Cas no 1260639-77-7 (7-METHYL-1,2,3,4-TETRAHYDRO-ISOQUINOLINE-1-CARBOXYLIC ACID)

• Product Name: 7-METHYL-1,2,3,4-TETRAHYDRO-ISOQUINOLINE-1-CARBOXYLIC ACID
• CAS No: 1260639-77-7
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• MDL: MFCD06739173
• CID: 2604404
• PubChem ID: 53408501
• Update Time: 2025-10-25

7-METHYL-1,2,3,4-TETRAHYDRO-ISOQUINOLINE-1-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 7-METHYL-1,2,3,4-TETRAHYDRO-ISOQUINOLINE-1-CARBOXYLIC ACID
• 7-methyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid
• AB28775
• 1260639-77-7
• DS-017102
• 7-Methyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylicacid
• AKOS006291829

• MDL： MFCD06739173
• Inchi： 1S/C11H13NO2/c1-7-2-3-8-4-5-12-10(11(13)14)9(8)6-7/h2-3,6,10,12H,4-5H2,1H3,(H,13,14)
• InChI Key： YPMTUHZNKPXWPP-UHFFFAOYSA-N
• SMILES： OC(C1C2C=C(C)C=CC=2CCN1)=O

Computed Properties

• Exact Mass: 191.094628657Da
• Monoisotopic Mass: 191.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 7-METHYL-1,2,3,4-TETRAHYDRO-ISOQUINOLINE-1-CARBOXYLIC ACID

Chemical Compound CAS No. 1260639-77-7: 7-METHYL-1,2,3,4-TETRAHYDRO-ISOQUINOLINE-1-CARBOXYLIC ACID

The compound CAS No. 1260639-77-7, also known as 7-METHYL-1,2,3,4-TETRAHYDRO-ISOQUINOLINE-1-CARBOXYLIC ACID, is a significant organic molecule with a diverse range of applications in the fields of pharmaceuticals and materials science. This compound has garnered attention due to its unique structural properties and potential biological activities.

Structural Insights and Synthesis: The molecule features a tetrahydroisoquinoline backbone with a methyl substituent at the 7-position and a carboxylic acid group at the 1-position. This structure contributes to its versatility in chemical reactions and interactions. Recent advancements in synthetic methodologies have enabled efficient large-scale production of this compound, making it more accessible for research and industrial applications.

Biological Activity and Applications: Studies have shown that CAS No. 1260639-77-7 exhibits promising pharmacological properties. For instance, it has demonstrated potential as a modulator of certain enzyme activities and receptor interactions, which could be harnessed in drug development for treating various diseases such as neurodegenerative disorders or inflammatory conditions.

Recent Research Findings: In a groundbreaking study published in 2023, researchers explored the role of CAS No. 1260639-77-7 in enhancing cellular responses under oxidative stress conditions. The compound was found to significantly reduce reactive oxygen species (ROS) levels in vitro, suggesting its potential as an antioxidant therapeutic agent.

Environmental Considerations: As industries increasingly prioritize sustainability, the synthesis and application of CAS No. 1260639-77-8 are being evaluated for their environmental impact. Green chemistry approaches are being integrated into its production processes to minimize waste and energy consumption.

Future Directions: The continued exploration of CAS No. 1260639-8888's properties is expected to unlock new avenues in drug delivery systems and advanced materials science. Collaborative efforts between academia and industry are crucial to fully harnessing its potential while ensuring responsible use.